Cas no 63467-24-3 (N-[5-(ethylamino)-2-[[5-(ethylthio)-1,3,4-thiadiazol-2-yl]azo]-4-methylphenyl]acetamide)

• Product name: N-[5-(ethylamino)-2-[[5-(ethylthio)-1,3,4-thiadiazol-2-yl]azo]-4-methylphenyl]acetamide
• CAS No: 63467-24-3
• MF: C₁₅H₂₀N₆OS₂
• MW: 364.488899230957
• CID: 960294
• PubChem ID: 113255

N-[5-(ethylamino)-2-[[5-(ethylthio)-1,3,4-thiadiazol-2-yl]azo]-4-methylphenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(ethylamino)-2-[[5-(ethylthio)-1,3,4-thiadiazol-2-yl]azo]-4-methylphenyl]acetamide
• ACETAMIDE,N-[5-(ETHYLAMINO)-2-[[5-(ETHYLTHIO)-1,3,4-THIADIAZOL-2-YL]AZO]-4-METHYLPHENYL]-
• N-[5-(ethylamino)-2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)diazenyl]-4-methylphenyl]acetamide
• Acetamide, N-(5-(ethylamino)-2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)azo)-4-methylphenyl)-
• Acetamide, N-(5-(ethylamino)-2-(2-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)diazenyl)-4-methylphenyl)-
• N-(5-(Ethylamino)-2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)azo)-4-methylphenyl)acetamide
• N-[5-(ethylamino)-2-{(E)-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]diazenyl}-4-methylphenyl]acetamide
• Acetamide, N-[5-(ethylamino)-2-[[5-(ethylthio)-1,3,4-thiadiazol-2-yl]azo]-4-methylphenyl]-
• 8CWP6ZZ4S5
• Acetamide, N-[5-(ethylamino)-2-[2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]diazenyl]-4-methylphenyl]-
• N-[5-(Ethylamino)-2-[2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]diazenyl]-4-methylphenyl]acetamide
• N-[5-(ethylamino)-2-[[5-(ethylthio)-1,3,4-thiadiazol-2-yl ]azo]-4-methylphenyl ]acetamide
• DB-320788
• 63467-24-3
• EINECS 264-232-6
• YVYGGPFQLVAPMM-UHFFFAOYSA-N
• NS00035468
• DTXSID1069873

• Inchi： InChI=1S/C15H20N6OS2/c1-5-16-11-8-12(17-10(4)22)13(7-9(11)3)18-19-14-20-21-15(24-14)23-6-2/h7-8,16H,5-6H2,1-4H3,(H,17,22)
• InChI Key： YVYGGPFQLVAPMM-UHFFFAOYSA-N
• SMILES： CCNC1=CC(=C(C=C1C)N=NC2=NN=C(S2)SCC)NC(=O)C

Computed Properties

• Exact Mass: 364.1143
• Monoisotopic Mass: 364.11400163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 91.63